Cas no 179632-72-5 (2,6-Dimethoxy-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol)

• Product name: 2,6-Dimethoxy-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol
• CAS No: 179632-72-5
• MF: C₁₀H₁₁F₃O₄
• MW: 252.187154054642
• CID: 6076943
• PubChem ID: 69995217

2,6-Dimethoxy-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 179632-72-5
• SCHEMBL7121042
• EN300-1938994
• 2,6-dimethoxy-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol
• 2,6-Dimethoxy-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol

• Inchi： 1S/C10H11F3O4/c1-16-6-3-5(9(15)10(11,12)13)4-7(17-2)8(6)14/h3-4,9,14-15H,1-2H3
• InChI Key： UBPRHNKIQCQZIN-UHFFFAOYSA-N
• SMILES： FC(C(C1C=C(C(=C(C=1)OC)O)OC)O)(F)F

Computed Properties

• Exact Mass: 252.06094331g/mol
• Monoisotopic Mass: 252.06094331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 58.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 2,6-Dimethoxy-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol

Introduction to 2,6-Dimethoxy-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol (CAS No. 179632-72-5) and Its Emerging Applications in Chemical Biology

2,6-Dimethoxy-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol, identified by its CAS number 179632-72-5, is a structurally unique phenolic compound that has garnered significant attention in the field of chemical biology due to its distinctive chemical properties and potential biological activities. This compound belongs to a class of molecules that exhibit both hydrophilic and lipophilic characteristics, making it a promising candidate for various applications in drug discovery and therapeutic development.

The molecular structure of 2,6-Dimethoxy-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol features a phenolic ring substituted with two methoxy groups at the 2- and 6-positions, and a 2,2,2-trifluoro-1-hydroxyethyl side chain at the 4-position. This arrangement imparts a high degree of functional diversity, enabling the compound to interact with biological targets in multiple ways. The presence of the trifluoromethyl group enhances the lipophilicity of the molecule, while the hydroxyl group at the end of the side chain provides a site for hydrogen bonding interactions. These features collectively contribute to its potential as a bioactive molecule.

In recent years, there has been growing interest in phenolic compounds due to their wide range of biological activities. Phenols are known for their antioxidant properties, which are attributed to their ability to scavenge reactive oxygen species (ROS) and inhibit oxidative stress. 2,6-Dimethoxy-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol has been shown to exhibit potent antioxidant activity in vitro, making it a promising candidate for applications in anti-inflammatory and anti-aging therapies. The methoxy groups on the phenolic ring further enhance its stability and bioavailability.

Moreover, the unique structure of 2,6-Dimethoxy-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol suggests potential applications in drug design and development. The trifluoromethyl group can modulate metabolic stability and binding affinity to biological targets, while the hydroxyl group can be used for further derivatization to create more complex molecules with tailored biological activities. Recent studies have explored its potential as an intermediate in the synthesis of novel therapeutic agents targeting various diseases.

One of the most exciting areas of research involving CAS No. 179632-72-5 is its application in cancer therapy. Phenolic compounds have been extensively studied for their anti-cancer properties, and 2,6-Dimethoxy-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol has shown promise in preclinical studies as a candidate for inhibiting tumor growth and metastasis. The compound’s ability to interfere with key signaling pathways involved in cancer progression makes it an attractive target for further investigation. Researchers are particularly interested in its potential to synergize with existing chemotherapeutic agents, potentially enhancing treatment efficacy.

The synthesis of CAS No. 179632-72-5 has also been optimized to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the trifluoromethyl group efficiently while maintaining the integrity of the phenolic core. These advancements have enabled researchers to produce sufficient quantities of the compound for both preclinical studies and industrial applications.

In addition to its therapeutic potential, CAS No. 179632-72-5 has been explored for its role in environmental science and material science. The compound’s stability under various conditions makes it suitable for use as an additive in industrial processes where chemical resistance is required. Furthermore, its bioactivity suggests possible applications in developing environmentally friendly pesticides or biodegradable materials.

The future directions for research on CAS No. 179632-72-5 include further exploration of its mechanism of action and optimization for clinical trials. Understanding how this compound interacts with biological targets at a molecular level will be crucial for developing effective therapeutic strategies. Additionally, computational modeling and high-throughput screening techniques are being employed to identify new derivatives with enhanced bioactivity.

In conclusion,CAS No. 179632-72-5, or 2,6-Dimethoxy-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol, represents a fascinating molecule with diverse applications across multiple fields. Its unique structural features make it a valuable tool for researchers in chemical biology and drug discovery. As our understanding of its properties continues to grow, CAS No. 179632-72-5 is poised to play an increasingly important role in advancing scientific knowledge and developing new treatments for various diseases.